![molecular formula C19H21N3O2S B2608336 (3-amino-4,6-dimethylthiopheno[2,3-b]pyridin-2-yl)-N-[4-(methylethoxy)phenyl]c arboxamide CAS No. 691866-85-0](/img/structure/B2608336.png)
(3-amino-4,6-dimethylthiopheno[2,3-b]pyridin-2-yl)-N-[4-(methylethoxy)phenyl]c arboxamide
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Description
(3-amino-4,6-dimethylthiopheno[2,3-b]pyridin-2-yl)-N-[4-(methylethoxy)phenyl]c arboxamide is a useful research compound. Its molecular formula is C19H21N3O2S and its molecular weight is 355.46. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Antimicrobial Activity
The compound is involved in the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry for their biological activities. For instance, the synthesis of thio-substituted ethyl nicotinate derivatives that undergo cyclization to form corresponding thieno[2,3-b]pyridines. These derivatives have been evaluated for their antimicrobial activities, showcasing the potential of such compounds in developing new antimicrobial agents (Gad-Elkareem et al., 2011).
Utility in Heterocyclic Synthesis
Another application is observed in the utility of enaminonitriles for heterocyclic synthesis, leading to the creation of novel pyrazole, pyridine, and pyrimidine derivatives. These compounds, characterized by their elemental analyses and spectral data, contribute to the expanding library of heterocyclic compounds with potential applications in drug discovery and development (Fadda et al., 2012).
Polymer Chemistry Applications
In polymer chemistry, the compound serves as a building block for synthesizing aromatic polyamides and polyimides. These materials, derived from specific diamines and tetracarboxylic dianhydrides, exhibit high glass transition temperatures, excellent solubility in polar solvents, and the ability to form transparent and flexible films. Such polymers have potential applications in advanced materials, electronics, and coatings, demonstrating the versatility of the compound in contributing to new material developments (Yang & Lin, 1995).
Biological Activity Studies
Additionally, studies on thiophene-3-carboxamide derivatives, including similar compounds, show significant antibacterial and antifungal activities. These findings suggest that modifications of the core structure can lead to the development of new antimicrobial agents, highlighting the compound's role in contributing to the discovery of new therapeutic options (Vasu et al., 2003).
Properties
IUPAC Name |
3-amino-4,6-dimethyl-N-(4-propan-2-yloxyphenyl)thieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c1-10(2)24-14-7-5-13(6-8-14)22-18(23)17-16(20)15-11(3)9-12(4)21-19(15)25-17/h5-10H,20H2,1-4H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBRMBCYBBKPUSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C(=C(S2)C(=O)NC3=CC=C(C=C3)OC(C)C)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.